Cas no 2375276-04-1 (Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate)

• Product Name: Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate
• CAS No: 2375276-04-1
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 6129069
• PubChem ID: 145867467
• Update Time: 2025-06-08

Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2375276-04-1
• EN300-7438235
• tert-butyl N-[(2E)-4-fluorobut-2-en-1-yl]carbamate
• Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate

• Inchi： 1S/C9H16FNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-5H,6-7H2,1-3H3,(H,11,12)/b5-4+
• InChI Key： GBMFSNFUNLMGMM-SNAWJCMRSA-N
• SMILES： FC/C=C/CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate

Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate (CAS No. 2375276-04-1)

The compound tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate (CAS No. 2375276-04-1) is a specialized organic compound with a unique structure and a variety of potential applications. This compound belongs to the class of carbamates, which are widely used in various industries due to their versatile properties. The CAS number, 2375276-04-1, uniquely identifies this compound in scientific and regulatory databases, ensuring consistency in its identification and reference across different studies and applications.

The molecular structure of tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate consists of a tert-butyl group attached to a carbamate functional group, with an (E)-configured 4-fluorobut-2-enyl substituent. This configuration imparts specific electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The presence of the fluorine atom in the substituent adds further complexity to the molecule, influencing its reactivity and stability.

Recent studies have highlighted the potential of tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate in the field of agrochemicals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with insecticidal or fungicidal properties. The compound's ability to undergo various transformations, such as hydrolysis or condensation reactions, makes it a valuable intermediate in the development of novel agrochemical agents.

In addition to its agricultural applications, tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate has shown promise in the pharmaceutical industry. Its structure allows for the exploration of its potential as a drug delivery agent or as a component in drug design. Recent advancements in medicinal chemistry have emphasized the importance of stereochemistry in drug efficacy, and the (E)-configuration of this compound could play a crucial role in optimizing pharmacokinetic properties.

The synthesis of tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate involves a multi-step process that typically includes nucleophilic substitution or condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Researchers have reported efficient methods for synthesizing this compound, often utilizing catalytic systems to enhance reaction yields and selectivity.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative degradation. These findings are essential for evaluating its safety profile and ensuring its responsible use in various applications.

In conclusion, tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate (CAS No. 2375276-04-1) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and reactivity make it an attractive candidate for further research and development. As scientific advancements continue to uncover new possibilities for this compound, its role in modern chemistry is expected to grow significantly.